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Compound Name: N-Butylurea

Cat. No.: B146187

Prepared by: Your Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals who
handle N-Butylurea. Its purpose is to provide in-depth technical support, addressing potential
toxicity concerns through practical, field-proven advice. The following information synthesizes
data from established safety protocols to ensure a self-validating system of laboratory practice.

Section 1: Frequently Asked Questions (FAQs) on N-
Butylurea Hazards

This section addresses the fundamental questions regarding the toxicological profile of N-
Butylurea, enabling a foundational understanding for risk assessment.

Q1: What are the primary health risks associated with N-Butylurea?

Al: N-Butylurea is classified as a hazardous chemical with several primary routes of concern.
It is considered harmful if swallowed, if it comes into contact with the skin, or if it is inhaled as a
dust or mist[1]. The key health hazards are:

o Acute Toxicity: It is categorized as Acute Toxicity, Category 4 for oral, dermal, and inhalation
routes[1].

e Suspected Mutagenicity: It is suspected of causing genetic defects (Germ Cell Mutagenicity,
Category 2)[1]. This is a significant long-term health risk that necessitates stringent handling

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b146187?utm_src=pdf-interest
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.benchchem.com/product/b146187?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0285436&productDescription=N-BUTYLUREA+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0285436&productDescription=N-BUTYLUREA+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0285436&productDescription=N-BUTYLUREA+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

protocols.

o Respiratory Irritation: It can cause respiratory irritation, classified under specific target organ
toxicity (single exposure), Category 3[1].

o Thermal Decomposition Hazard: When heated to decomposition, it emits toxic fumes of
nitrogen oxides (NOXx)[2].

Q2: Are there any established occupational exposure limits for N-Butylurea?

A2: Currently, there are no specific occupational exposure limits (e.g., PEL, TWA) established
by major regulatory bodies like OSHA for N-Butylurea[1][3]. The absence of a defined limit
reinforces the need to adhere to the principle of ALARA (As Low As Reasonably Achievable) for
exposure. All handling should be performed within engineering controls designed to minimize
any potential for contact.

Q3: What are the physical properties of N-Butylurea | should be aware of?

A3: N-Butylurea is an odorless, white crystalline solid or powder[1]. Its solid form means that
the primary risk of inhalation comes from aerosolized dust generated during handling, such as
weighing or transferring the compound. It is soluble in water[4].

Section 2: Engineering Controls & Personal
Protective Equipment (PPE)

Properly equipping your workspace and yourself is the most critical step in mitigating the risks
associated with N-Butylurea. This section explains the causality behind equipment choices.

Q1: Is a chemical fume hood mandatory for handling N-Butylurea?

Al: Yes. Given that N-Butylurea is harmful if inhaled and can cause respiratory irritation, all
manipulations that could generate dust—including weighing, transferring, and preparing
solutions—must be conducted inside a certified chemical fume hood[3][5]. This engineering
control is your primary line of defense to prevent respiratory exposure.

Q2: What specific type of gloves provides adequate protection against N-Butylurea?
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A2: While specific permeation data for N-Butylurea is not widely available, a conservative
approach based on its chemical class (amide) and general laboratory chemical handling is
required.

 Nitrile gloves are a suitable choice for providing protection from chlorinated solvents, oils,
greases, acids, caustics, and alcohols[6]. They offer good resistance to tears and
abrasions|[6].

o Butyl rubber gloves offer protection against a wide variety of chemicals, including acids,
bases, and alcohols[6]. Always inspect gloves for any signs of degradation or puncture
before use and wash your hands thoroughly after removing them[7]. For prolonged or high-
exposure scenarios, consider double-gloving.

Q3: What is the complete, recommended PPE ensemble for handling N-Butylurea?
A3: A complete PPE ensemble is non-negotiable and acts as a secondary barrier to exposure.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards[1][7]. A face shield should be used in addition to goggles
if there is a risk of splashing or significant dust generation[6].

e Hand Protection: Wear appropriate protective gloves (e.g., Nitrile) inspected prior to use[6]

8.

» Body Protection: A lab coat is mandatory. For tasks with a higher risk of contamination, wear
fire/flame resistant and impervious clothing[7].

o Respiratory Protection: A NIOSH/MSHA-approved respirator (e.g., an N95 dust mask for
powders) should be used if exposure limits are exceeded or if irritation is experienced[1][8].
All respirator use must be in accordance with a formal respiratory protection program|6].

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE
when handling N-Butylurea.
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Caption: Decision workflow for N-Butylurea PPE selection.

Section 3: Troubleshooting Guide & Emergency
Response

This section is formatted in a question-and-answer style to directly address specific issues and
emergencies that users might encounter.

Q: What should I do if | spill a small amount of N-Butylurea powder on the lab bench?
A: Do not panic. Follow this protocol to manage the spill safely and effectively.

o Step 1: Secure the Area: Restrict access to the spill area. Ensure all ignition sources are

removed[4].
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o Step 2: Don PPE: If not already wearing it, immediately don your full PPE ensembile,
including gloves, goggles, and a lab coat.

o Step 3: Dampen the Material: Gently dampen the solid spill material with 60-70% ethanol[2]
[4]. This is a critical step to prevent the powder from becoming airborne. Do not use a dry
sweeping method.

o Step 4: Collect the Material: Use an absorbent paper, also dampened with 60-70% ethanol,
to carefully pick up the dampened material[2][4].

o Step 5: Package the Waste: Place the absorbent paper and any contaminated materials into
a sealable, vapor-tight plastic bag for hazardous waste disposal[4].

o Step 6: Decontaminate the Surface: Wash the contaminated surface with a 60-70% ethanol
solution, followed by a thorough wash with soap and water[4].

o Step 7: Dispose of PPE: Dispose of your gloves and any other contaminated disposable
items as hazardous waste. Wash your hands thoroughly.

Q: What is the correct first aid response for skin or eye contact with N-Butylurea?

A: Immediate and thorough action is required. The location of eyewash stations and safety
showers must be known before any experiment begins|[1].

Emergency Response Workflow for Exposures
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Caption: First aid response workflow for N-Butylurea exposure.
Q: How should I properly store N-Butylurea to maintain its stability and ensure safety?
A: Proper storage is crucial to prevent degradation and accidental exposure.

o Container: Store in a tightly closed container[1][7].
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e Environment: Keep the container in a dry, cool, and well-ventilated place[1][7]. A refrigerator
may be a suitable storage location.

» Incompatibilities: Store away from incompatible materials, particularly strong oxidizing
agents[1].

Section 4: Decontamination & Waste Disposal

Q: How do | decontaminate reusable glassware after working with N-Butylurea?

A: While no specific inactivation protocol for N-Butylurea is provided in the search results, a
general procedure for similar hazardous compounds can be adapted. For related compounds
like N-Nitroso-N-methylurea, a 10% sodium thiosulfate solution is used for inactivation[5].
However, for N-Butylurea, a thorough cleaning procedure is sufficient.

» Step 1: Rinse the glassware multiple times with a suitable organic solvent (like ethanol)
inside a fume hood. Collect all rinsate as hazardous waste.

e Step 2: Wash the glassware thoroughly with soap and warm water.
o Step 3: Perform a final rinse with deionized water.
Q: What is the correct procedure for disposing of N-Butylurea waste?

A: All N-Butylurea waste, including unused product and contaminated materials (gloves,
absorbent pads, etc.), must be treated as hazardous waste[1][5].

» Containment: Collect all waste in a suitable, sealed, and clearly labeled container[9][10].

o Disposal: The container must be disposed of through an approved hazardous waste disposal
plant[1]. Contact your institution's Environmental Health and Safety (EHS) office for specific
pickup and disposal procedures[5]. Never dispose of N-Butylurea down the drain or in
regular trash.

Quantitative Data & Hazard Summary

The table below summarizes key quantitative and classification data for N-Butylurea for quick
reference.
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Property | Hazard

L Value / Statement Source(s)

Classification

Molecular Formula C5H12N20 [1]
Molecular Weight 116.16 g/mol [8]

) Odorless, white crystalline
Physical State ) [2]
solid
Melting Point 94 -98 °C [1]
o Category 4 (Harmful if
GHS: Acute Toxicity, Oral [1][11]

swallowed)

GHS: Acute Toxicity, Dermal

Category 4 (Harmful in contact
with skin)

[1]

GHS: Acute Toxicity, Inhalation

Category 4 (Harmful if inhaled)

[1]

GHS: Germ Cell Mutagenicity

Category 2 (Suspected of

causing genetic defects)

[1]

GHS: STOT-SE

Category 3 (May cause

respiratory irritation)

[1]

Occupational Exposure Limits

None Established

[1]3]

References

e Butylurea | C5H12N20 | CID 11595. PubChem - NIH. [Link]

Texas Health Science Center. [LinK]

EHS. [Link]

Standard Operating Procedures for N-Nitroso-N-methylurea (NMU). University of North

Personal Protective Equipment for Chemical Exposures. University of Nebraska-Lincoln

o Personal Protective Equipment (PPE). University of Tennessee, Knoxville EHS. [Link]
» Disposal of Waste Solvents. National University of Singapore, Department of Chemistry.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

» 1. fishersci.com [fishersci.com]

e 2. Butylurea | C5H12N20 | CID 11595 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. pfaltzandbauer.com [pfaltzandbauer.com]

e 4. N-BUTYLUREA | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 5. unthealth.edu [unthealth.edu]

e 6. ehs.unl.edu [ehs.unl.edu]

e 7. echemi.com [echemi.com]

e 8. N-Butylurea 99 592-31-4 [sigmaaldrich.com]

e 9. pdf.benchchem.com [pdf.benchchem.com]

e 10. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
e 11. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [N-Butylurea Technical Support Center: A Guide to Safe
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146187#addressing-toxicity-concerns-in-n-butylurea-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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